Cas no 512809-43-7 (5-(4-nitro-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde)

• Product Name: 5-(4-nitro-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde
• CAS No: 512809-43-7
• MF: C₉H₇N₃O₄
• MW: 221.169581651688
• CID: 2144449
• PubChem ID: 3605934
• Update Time: 2025-05-20

5-(4-nitro-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-nitro-pyrazol-1-ylmethyl)-furan-2-carbaldehyde
• 5-(4-nitro-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde
• Z275127784
• IORXPXHWLUWMKB-UHFFFAOYSA-N
• AK-968/41170216
• AKOS000308047
• 5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furaldehyde
• 5-[(4-nitro-1H-pyrazol-1-yl)methyl]-2-furaldehyde
• 5-[(4-Nitro-1H-pyrazol-1-yl)methyl]-2-furancarboxaldehyde
• 5-((4-Nitro-1H-pyrazol-1-yl)methyl)-2-furancarboxaldehyde
• 5-((4-Nitro-1H-pyrazol-1-yl)methyl)furan-2-carbaldehyde
• 5-[(4-nitropyrazol-1-yl)methyl]furan-2-carbaldehyde
• DB-368063
• MVA80943
• STK301605
• EN300-155201
• AKOS015922357
• 512809-43-7
• SCHEMBL1166273
• DTXSID801195561
• BBL038266
• CS-0235298
• 5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carbaldehyde

• MDL： MFCD03074427
• Inchi： 1S/C9H7N3O4/c13-6-9-2-1-8(16-9)5-11-4-7(3-10-11)12(14)15/h1-4,6H,5H2
• InChI Key： IORXPXHWLUWMKB-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1CN1C=C(C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 221.04365571Da
• Monoisotopic Mass: 221.04365571Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 93.9Ų

5-(4-nitro-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37

Additional information on 5-(4-nitro-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde

5-(4-Nitro-1H-Pyrazol-1-yl)Methylfuran-2-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 512809-43-7, commonly referred to as 5-(4-nitro-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a furan ring with a pyrazole moiety and an aldehyde group. The presence of the nitro group on the pyrazole ring adds further complexity and reactivity to the molecule, making it a valuable subject for both theoretical and applied research.

Recent studies have highlighted the potential of 5-(4-nitro-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde in various applications. For instance, researchers have explored its role as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The molecule's ability to act as a ligand in these systems has been extensively documented, with particular emphasis on its contribution to the formation of highly porous and stable structures. These findings underscore the importance of understanding the electronic and steric properties of the compound, which are critical for optimizing its performance in such applications.

In the realm of pharmacology, 5-(4-nitro-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde has shown promise as a lead compound for drug discovery. Its unique combination of functional groups makes it an attractive candidate for targeting specific biological pathways. Recent research has focused on its potential as an anti-inflammatory agent, with studies demonstrating its ability to inhibit key enzymes involved in inflammatory processes. Additionally, the compound has been investigated for its antioxidant properties, which could be harnessed in the development of therapies for oxidative stress-related diseases.

The synthesis of 5-(4-nitro-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde involves a multi-step process that highlights the versatility of modern organic synthesis techniques. Starting from readily available precursors, such as furan aldehydes and pyrazole derivatives, chemists employ a variety of coupling reactions to assemble the molecule. The introduction of the nitro group is typically achieved through nitration reactions, which require precise control over reaction conditions to ensure selectivity and yield. The final product is purified using chromatographic techniques, ensuring high purity for subsequent applications.

From an analytical standpoint, 5-(4-nitro-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde has been thoroughly characterized using advanced spectroscopic methods. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have provided detailed insights into its molecular structure and stability. These analyses have confirmed the presence of all functional groups and have revealed key structural features that influence the compound's reactivity and solubility properties.

Looking ahead, the continued exploration of 5-(4-nitro-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde is expected to yield further breakthroughs in both academic and industrial settings. Its role as a versatile building block in organic synthesis positions it as a valuable tool for researchers seeking to develop novel materials and therapeutic agents. As our understanding of this compound deepens, so too will its potential applications expand across diverse scientific disciplines.